Cas no 2228173-56-4 (1-amino-5-(pyrrolidin-1-yl)pentan-3-one)

• Product Name: 1-amino-5-(pyrrolidin-1-yl)pentan-3-one
• CAS No: 2228173-56-4
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 5922930
• PubChem ID: 165624548
• Update Time: 2025-06-13

1-amino-5-(pyrrolidin-1-yl)pentan-3-one Chemical and Physical Properties

Names and Identifiers

• 1-amino-5-(pyrrolidin-1-yl)pentan-3-one
• 2228173-56-4
• EN300-1774085

• Inchi： 1S/C9H18N2O/c10-5-3-9(12)4-8-11-6-1-2-7-11/h1-8,10H2
• InChI Key： ALSRZPLCXWJOMG-UHFFFAOYSA-N
• SMILES： O=C(CCN)CCN1CCCC1

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-amino-5-(pyrrolidin-1-yl)pentan-3-one

Comprehensive Overview of 1-amino-5-(pyrrolidin-1-yl)pentan-3-one (CAS No. 2228173-56-4)

1-amino-5-(pyrrolidin-1-yl)pentan-3-one, with the CAS number 2228173-56-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining an amino group and a pyrrolidine ring, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting neurological and metabolic pathways.

The growing demand for novel bioactive molecules has placed 1-amino-5-(pyrrolidin-1-yl)pentan-3-one under the spotlight. Its pyrrolidin-1-yl moiety is a common pharmacophore found in many FDA-approved drugs, enhancing its relevance in modern medicinal chemistry. Recent studies highlight its role in modulating enzyme activity and receptor binding, which aligns with current trends in precision medicine and personalized therapeutics.

From a synthetic perspective, CAS 2228173-56-4 offers a robust scaffold for derivatization. Its ketone functional group and primary amine allow for diverse chemical modifications, enabling the creation of libraries for high-throughput screening. This adaptability is crucial for addressing contemporary challenges in drug resistance and multi-target therapies, topics frequently searched in academic and industrial databases.

In the context of green chemistry, 1-amino-5-(pyrrolidin-1-yl)pentan-3-one has been explored for its potential in sustainable synthesis. Researchers are investigating eco-friendly catalytic systems to optimize its production, reducing waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), a trending topic in scientific and policy discussions.

Analytical characterization of CAS 2228173-56-4 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards required for preclinical studies. The rise of AI-driven drug design has further amplified interest in such compounds, as machine learning models increasingly rely on high-quality structural data.

Beyond pharmaceuticals, 1-amino-5-(pyrrolidin-1-yl)pentan-3-one is being studied for applications in material science. Its ability to form stable complexes with metals opens doors for developing smart materials and catalysts. This interdisciplinary potential makes it a recurring keyword in grant proposals and research publications.

In summary, 1-amino-5-(pyrrolidin-1-yl)pentan-3-one (CAS 2228173-56-4) represents a convergence of innovation across multiple scientific domains. Its structural versatility, coupled with emerging applications, positions it as a compound of enduring significance in both academic and industrial settings.